Cas no 1857903-01-5 (2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 1857903-01-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5792138
• PubChem ID: 126857262
• Update Time: 2025-06-08

2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F6546-1628
• 1857903-01-5
• 2-(but-2-yn-1-yl)-2,3-dihydropyridazin-3-one
• 2-but-2-ynylpyridazin-3-one
• AKOS032845015
• 3(2H)-Pyridazinone, 2-(2-butyn-1-yl)-
• 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C8H8N2O/c1-2-3-7-10-8(11)5-4-6-9-10/h4-6H,7H2,1H3
• InChI Key： YYNDNMMRGFMXJC-UHFFFAOYSA-N
• SMILES： O=C1C=CC=NN1CC#CC

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 262.3±42.0 °C(Predicted)
• pka: -1.47±0.20(Predicted)

Additional information on 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one

Research Briefing on 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one (CAS: 1857903-01-5): Recent Advances and Applications

2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one (CAS: 1857903-01-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile scaffold for the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anti-inflammatory therapeutics. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that modifications at the butynyl and dihydropyridazinone moieties could significantly enhance selectivity toward specific kinase targets, such as JAK2 and FLT3, which are implicated in hematologic malignancies. The compound's ability to form hydrogen bonds and π-π stacking interactions with kinase active sites was identified as a critical factor in its inhibitory activity.

In addition to its kinase-related applications, recent work has explored the anti-inflammatory properties of derivatives based on 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited potent inhibition of NF-κB signaling, a key pathway in chronic inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the structure-activity relationships (SARs) governing this effect, paving the way for further optimization.

The synthetic accessibility of 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one has also been a focus of recent research. A team from the University of Cambridge developed a scalable, one-pot synthesis route for this compound, achieving a yield of 78% with high purity (>99%). Their methodology, published in Organic Process Research & Development (2023), emphasized the use of cost-effective reagents and mild reaction conditions, making it suitable for industrial-scale production. This advancement addresses previous challenges related to low yields and complex purification steps.

Emerging applications of 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one extend beyond small-molecule therapeutics. A groundbreaking study in ACS Chemical Biology (2024) demonstrated its utility as a photoaffinity probe for target identification in proteomics. By incorporating a diazirine moiety, researchers created a bifunctional derivative capable of crosslinking with target proteins upon UV irradiation, enabling the mapping of protein-ligand interactions in live cells. This approach holds promise for elucidating the mechanisms of action of complex bioactive compounds.

Despite these advancements, challenges remain in the development of 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one-based therapeutics. Pharmacokinetic studies in animal models have revealed limitations in oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, further investigation is needed to fully characterize the off-target effects and toxicity profiles of its derivatives. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-(But-2-yn-1-yl)-2,3-dihydropyridazin-3-one (CAS: 1857903-01-5) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Recent studies have expanded our understanding of its synthetic routes, biological activities, and potential therapeutic uses, while also identifying areas for future research. As investigations into this compound continue, it is poised to contribute significantly to the development of novel kinase inhibitors, anti-inflammatory agents, and chemical probes for biological research.